Cas no 86952-03-6 (1,7-Dioxa-4,10-diazacyclododecane-4,10-diacetic acid)
86952-03-6 structure
Product Name:1,7-Dioxa-4,10-diazacyclododecane-4,10-diacetic acid
CAS No:86952-03-6
MF:C12H22N2O6
MW:290.312883853912
CID:660084
PubChem ID:71413613
Update Time:2025-04-19
1,7-Dioxa-4,10-diazacyclododecane-4,10-diacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,7-Dioxa-4,10-diazacyclododecane-4,10-diacetic acid
- 2-[10-(carboxymethyl)-1,7-dioxa-4,10-diazacyclododec-4-yl]acetic acid
- 86952-03-6
- DTXSID30833126
- SCHEMBL20564592
- 2,2'-(1,7-Dioxa-4,10-diazacyclododecane-4,10-diyl)diacetic acid
- FT-0776035
- 2,2'-(1,7-Dioxa-4,10-diazacyclododecane-4,10-diyl)diaceticacid
-
- Inchi: 1S/C12H22N2O6/c15-11(16)9-13-1-5-19-7-3-14(10-12(17)18)4-8-20-6-2-13/h1-10H2,(H,15,16)(H,17,18)
- InChI Key: ABTQGSUSLWDPQC-UHFFFAOYSA-N
- SMILES: O1CCN(CC(=O)O)CCOCCN(CC(=O)O)CC1
Computed Properties
- Exact Mass: 290.14778643g/mol
- Monoisotopic Mass: 290.14778643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.6
- Topological Polar Surface Area: 99.5Ų
1,7-Dioxa-4,10-diazacyclododecane-4,10-diacetic acid Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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